Cas no 883797-84-0 (2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide)

2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide structure
883797-84-0 structure
Product Name:2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide
CAS No:883797-84-0
MF:C12H15BrN2O4S
MW:363.227501153946
CID:1067609
PubChem ID:4440821
Update Time:2025-04-20

2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide
    • 883797-84-0
    • 2-bromo-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide
    • 2-bromo-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
    • AKOS005348472
    • 2-bromo-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide
    • MDL: MFCD02669505
    • Inchi: 1S/C12H15BrN2O4S/c13-9-12(16)14-10-1-3-11(4-2-10)20(17,18)15-5-7-19-8-6-15/h1-4H,5-9H2,(H,14,16)
    • InChI Key: SUNUGFLCGPWMJJ-UHFFFAOYSA-N
    • SMILES: BrCC(NC1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

  • Exact Mass: 361.99359g/mol
  • Monoisotopic Mass: 361.99359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 84.1Ų
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